Cas no 40386-51-4 (Sodium 4,4'-(2,9-dimethyl-1,10-phenanthroline-4,7-diyl)dibenzenesulfonate)

• Product Name: Sodium 4,4'-(2,9-dimethyl-1,10-phenanthroline-4,7-diyl)dibenzenesulfonate
• CAS No: 40386-51-4
• MF: C₂₆H₁₈N₂Na₂O₆S₂
• MW: 564.540465831757
• CID: 324613
• PubChem ID: 170299
• Update Time: 2025-07-02

Sodium 4,4'-(2,9-dimethyl-1,10-phenanthroline-4,7-diyl)dibenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Sodium 4,4'-(2,9-dimethyl-1,10-phenanthroline-4,7-diyl)dibenzenesulfonate
• Benzenesulfonicacid, 4,4'-(2,9-dimethyl-1,10-phenanthroline-4,7-diyl)bis-, sodium salt (1:2)
• disodium,4-[2,9-dimethyl-7-(4-sulfonatophenyl)-1,10-phenanthrolin-4-yl]benzenesulfonate
• AC1L55CL
• AC1N279S
• AC1Q1UVR
• AG-F-43186
• CTK4I2979
• Disodium 4,4'-(2,9-dimethyl-1,10-phenanthroline-4,7-diyl)bis(benzenesulphonate)
• disodium 4,4'-(2,9-dimethyl-1,10-phenanthroline-4,7-diyl)dibenzenesulfonate
• 40386-51-4
• 1,10-Phenanthroline, 2,9-dimethyl-4,7-di(phenylsulfonic acid)-, disodium salt
• NS00059072
• Bathocuproine disulfonic acid disodium
• Benzenesulfonic acid, 4,4'-(2,9-dimethyl-1,10-phenanthroline-4,7-diyl)bis-, disodium salt
• DTXSID60889737
• EINECS 254-899-1
• 2,9-Dimethyl-4,7-di(4-sulfophenyl)-1,10-phenanthroline, disodium salt
• SCHEMBL20943656
• Benzenesulfonic acid, 4,4'-(2,9-dimethyl-1,10-phenanthroline-4,7-diyl)bis-, sodium salt (1:2)
• disodium;4-[2,9-dimethyl-7-(4-sulfonatophenyl)-1,10-phenanthrolin-4-yl]benzenesulfonate
• Sodium4,4'-(2,9-dimethyl-1,10-phenanthroline-4,7-diyl)dibenzenesulfonate
• FT-0746288
• CNUVEAGSJLUJCX-UHFFFAOYSA-L
• DB-050447
• DTXCID501028989

• Inchi： 1S/C26H20N2O6S2.2Na/c1-15-13-23(17-3-7-19(8-4-17)35(29,30)31)21-11-12-22-24(14-16(2)28-26(22)25(21)27-15)18-5-9-20(10-6-18)36(32,33)34;;/h3-14H,1-2H3,(H,29,30,31)(H,32,33,34);;/q;2*+1/p-2
• InChI Key： CNUVEAGSJLUJCX-UHFFFAOYSA-L
• SMILES： S(C1C=CC(=CC=1)C1C=C(C)N=C2C3C(C=CC2=1)=C(C=C(C)N=3)C1C=CC(=CC=1)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 564.04000
• Monoisotopic Mass: 564.040167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 2
• Complexity: 870
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 157

Experimental Properties

• PSA: 156.94000
• LogP: 6.70360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on Sodium 4,4'-(2,9-dimethyl-1,10-phenanthroline-4,7-diyl)dibenzenesulfonate

Introduction to Sodium 4,4'-(2,9-dimethyl-1,10-phenanthroline-4,7-diyl)dibenzenesulfonate (CAS No. 40386-51-4)

Sodium 4,4'-(2,9-dimethyl-1,10-phenanthroline-4,7-diyl)dibenzenesulfonate, with the CAS number 40386-51-4, is a specialized chemical compound that has garnered significant attention in the field of advanced materials and pharmaceutical research. This compound belongs to a class of molecules known for their unique structural and functional properties, making it a valuable candidate for various applications in both industrial and scientific domains.

The molecular structure of Sodium 4,4'-(2,9-dimethyl-1,10-phenanthroline-4,7-diyl)dibenzenesulfonate is characterized by its intricate arrangement of benzene rings and sulfonate groups. The presence of the 2,9-dimethyl-1,10-phenanthroline moiety introduces a high degree of rigidity and stability to the molecule, which is crucial for its performance in various applications. This structural feature also contributes to its ability to interact with other molecules in a highly specific manner, making it an excellent candidate for use in catalysis and coordination chemistry.

In recent years, there has been a surge in research focused on the applications of this compound in the development of advanced materials. Its ability to form stable complexes with transition metals has made it particularly useful in the design of novel catalysts. These catalysts have shown promise in facilitating various organic transformations, including cross-coupling reactions and oxidation processes. The sulfonate groups in the molecule enhance its solubility in polar solvents, which is essential for its use in homogeneous catalytic systems.

The pharmaceutical industry has also shown interest in Sodium 4,4'-(2,9-dimethyl-1,10-phenanthroline-4,7-diyl)dibenzenesulfonate due to its potential as a bioactive molecule. Studies have indicated that this compound can interact with biological targets in a manner that may have therapeutic implications. For instance, its ability to bind to metal ions suggests that it could be used to develop drugs targeting metalloenzymes or metalloproteins. Additionally, its structural similarity to known bioactive compounds makes it a valuable scaffold for drug discovery efforts.

One of the most exciting areas of research involving this compound is its application in nanotechnology. The unique structural properties of Sodium 4,4'-(2,9-dimethyl-1,10-phenanthroline-4,7-diyl)dibenzenesulfonate have been exploited to create novel nanomaterials with enhanced properties. These materials have potential applications in areas such as sensors, conductive films, and even organic electronics. The ability of the compound to self-assemble into ordered structures has been particularly noteworthy, offering new possibilities for the design of functional materials.

The synthesis of Sodium 4,4'-(2,9-dimethyl-1,10-phenanthroline-4,7-diyl)dibenzenesulfonate is a complex process that requires precise control over reaction conditions. Researchers have developed sophisticated synthetic routes that allow for high yields and purity of the final product. These synthetic methods often involve multi-step reactions and require careful optimization to ensure success. Despite the challenges involved in its synthesis, the increasing demand for this compound underscores its importance and potential.

In conclusion, Sodium 4,4'-(2,9-dimethyl-1,10-phenanthroline-4,7-diyl)dibenzenesulfonate (CAS No. 40386-51-4) is a versatile chemical entity with a wide range of potential applications. Its unique structural features make it an excellent candidate for use in advanced materials and pharmaceutical research. As research continues to uncover new uses for this compound，its significance is expected to grow even further，driving innovation across multiple scientific disciplines.